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Compound of Interest

Compound Name: TD-165

Cat. No.: B15621617

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of SikaBiresin TD-165 against established high-
vacuum compatible epoxy resins. The objective is to evaluate its potential suitability for
applications in high-vacuum environments, such as in scientific instrumentation and drug
development processes where outgassing can be a critical concern. Due to the lack of publicly
available outgassing data for SikaBiresin TD-165, this guide emphasizes the necessity of
experimental validation and provides the framework for such testing.

Performance Comparison

A direct comparison of SikaBiresin TD-165 with materials certified for high-vacuum use reveals
the critical missing data for a comprehensive assessment. While SikaBiresin TD-165 offers
favorable mechanical and physical properties for general purpose applications, its performance
in a vacuum is undocumented.[1][2] High-vacuum compatible epoxies, in contrast, are
specifically formulated and tested to minimize outgassing, which can contaminate sensitive
components and degrade vacuum levels.

Table 1: Physical and Mechanical Properties Comparison
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. L. Kohesi Bond
SikaBiresin EPO-TEK Master Bond
Property KB 1040 CTE-
TD-165 353ND EP121A0
LO
Viscosity (Mixed, 3,000 - 5,000 .
~500 mPa.s[1] Paste Not Specified
25°C) cPsJ[3]
~1.12 g/cm3
: (Resin A), ~1.00 o o "
Density (Cured) Not Specified Not Specified Not Specified
g/cm3 (Hardener
B)[1]
Shore D ~D 80 (after 7 N
85[3] >80 Not Specified
Hardness days @ RT)[1]
Glass Transition -
53°C[1] > 90°CJ[3] 120-125°C Not Specified
Temp. (TQ)
Service
N < 350°C 4K to +120°C[4]
Temperature Not Specified ] -60°F to +400°F
(Intermittent)[3] [5]
Range
Table 2: High-Vacuum Compatibility Data
. o Kohesi Bond
SikaBiresin EPO-TEK Master Bond
Property KB 1040 CTE-
TD-165 353ND EP121A0
LO
Meets ASTM Data Not
) Yes[3][6][7] Yes Yes[4][5][8]
E595 Available
Capable of
Passes NASA Meets NASA low ]
Total Mass Loss Data Not _ _ passing NASA
_ low outgassing outgassing _
(TML) Available o low outgassing
standard[3][6][7] specifications
test[4][5][8]
Collected Volatile Capable of
Passes NASA Meets NASA low ]
Condensable Data Not ) ) passing NASA
] ] low outgassing outgassing )
Materials Available o low outgassing
standard[3][6][7] specifications
(CvCM™) test[4][5][8]
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Note: The absence of Total Mass Loss (TML) and Collected Volatile Condensable Materials
(CVCM) data for SikaBiresin TD-165 is a significant information gap. These parameters are
essential for determining a material's suitability for high-vacuum applications. Experimental
testing according to the ASTM E595 standard is strongly recommended before considering
SikaBiresin TD-165 for such purposes.

Experimental Protocols

To validate SikaBiresin TD-165 for high-vacuum use, the following experimental protocols,
based on the industry-standard ASTM E595 test, should be followed.

ASTM E595: Standard Test Method for Total Mass Loss
and Collected Volatile Condensable Materials from
Outgassing in a Vacuum Environment

1. Objective: To determine the total mass loss (TML) and collected volatile condensable
materials (CVCM) of a material sample when exposed to a heated vacuum environment.

2. Apparatus:

e Vacuum chamber capable of reaching a pressure of at least 1 x 10-5 torr.
» Heated sample holder capable of maintaining the sample at 125°C.

e Cooled collector plate maintained at 25°C.

» Microbalance with a sensitivity of at least 1 pg.

o Temperature monitoring devices for the sample holder and collector plate.

3. Sample Preparation:

» Prepare a sample of cured SikaBiresin TD-165 with a known surface area.
o Precondition the sample at 23°C and 50% relative humidity for 24 hours.
o Accurately weigh the preconditioned sample to determine its initial mass.

4. Procedure:

o Place the sample in the heated holder within the vacuum chamber.
» Position the cooled collector plate in close proximity to the sample.
o Evacuate the chamber to a pressure of at least 1 x 10-5 torr.
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e Heat the sample to 125°C and maintain this temperature for 24 hours.

» Simultaneously, maintain the collector plate at 25°C.

o After 24 hours, cool the sample and bring the chamber back to atmospheric pressure.
o Carefully remove the sample and the collector plate.

5. Data Analysis:

o Weigh the post-test sample to determine the final mass. Calculate the Total Mass Loss
(TML) as a percentage of the initial mass.

» Weigh the collector plate to determine the mass of the condensed materials. Calculate the
Collected Volatile Condensable Materials (CVCM) as a percentage of the initial sample
mass.

o Acceptance Criteria (NASA Standard):

e TML<1.0%

e« CVCM<0.1%

Residual Gas Analysis (RGA)

1. Objective: To identify the species of molecules that are outgassed from the material under

vacuum.
2. Apparatus:

¢ High-vacuum chamber.
e Mass spectrometer (Residual Gas Analyzer).
e Sample heating and temperature control system.

3. Procedure:

e Place a cured sample of SikaBiresin TD-165 in the vacuum chamber.

» Evacuate the chamber to the desired vacuum level.

e Heat the sample to its intended operating temperature.

» Use the RGA to scan the mass-to-charge ratio of the residual gases in the chamber.

4. Data Analysis:

» Analyze the mass spectrum to identify the outgassed species (e.g., water, solvents,
plasticizers, etc.). This information is crucial for assessing potential contamination risks for
sensitive components in the vacuum system.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15621617?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Visualizations

The following diagrams illustrate the workflow for material validation and a decision-making
process for selecting high-vacuum compatible materials.
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Caption: Experimental workflow for validating a material for high-vacuum use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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